REACTION_CXSMILES
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[N+:1]([C:4]1[CH:11]=[CH:10][C:7]([CH2:8]Br)=[CH:6][CH:5]=1)([O-:3])=[O:2].[NH:12]1[C:20]2[CH:19]=[CH:18][CH:17]=[C:16]([CH:21]=[O:22])[C:15]=2[CH:14]=[CH:13]1>>[N+:1]([C:4]1[CH:11]=[CH:10][C:7]([CH2:8][N:12]2[C:20]3[CH:19]=[CH:18][CH:17]=[C:16]([CH:21]=[O:22])[C:15]=3[CH:14]=[CH:13]2)=[CH:6][CH:5]=1)([O-:3])=[O:2]
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Name
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Quantity
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4.46 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(CBr)C=C1
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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N1C=CC=2C(=CC=CC12)C=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=CC=C(CN2C=CC=3C(=CC=CC23)C=O)C=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 2.14 g | |
YIELD: CALCULATEDPERCENTYIELD | 55.4% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |